Cas no 305377-31-5 (1-(Trifluoromethyl)cyclopropane-1,2-dicarboxylic Acid)

1-(Trifluoromethyl)cyclopropane-1,2-dicarboxylic acid is a fluorinated cyclopropane derivative featuring both carboxylic acid and trifluoromethyl functional groups. Its rigid cyclopropane ring and electron-withdrawing trifluoromethyl group contribute to its utility as a versatile building block in organic synthesis and medicinal chemistry. The dicarboxylic acid moiety allows for further functionalization, making it valuable for the development of pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethyl group enhances metabolic stability and lipophilicity, which is advantageous in drug design. This compound is particularly useful in the synthesis of bioactive molecules, where its unique structural properties can influence binding affinity and selectivity.

1-(Trifluoromethyl)cyclopropane-1,2-dicarboxylic Acid structure

305377-31-5 structure

Product Name:1-(Trifluoromethyl)cyclopropane-1,2-dicarboxylic Acid

CAS No:305377-31-5

MF:C₆H₅F₃O₄

MW:198.096712827682

MDL:MFCD00546281

CID:867780

PubChem ID:2829680

Update Time:2025-06-10

1-(Trifluoromethyl)cyclopropane-1,2-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 1-(trifluoromethyl)cyclopropane-1,2-dicarboxylic Acid
- C6H5F3O4
- HMS1610B16
- STL335058
- 1-(Trifluoromethyl)cyclopropane-1,2-dicarboxylic Acid
- MDL： MFCD00546281
- Inchi： 1S/C6H5F3O4/c7-6(8,9)5(4(12)13)1-2(5)3(10)11/h2H,1H2,(H,10,11)(H,12,13)
- InChI Key： PKHUWUZQELPYRZ-UHFFFAOYSA-N
- SMILES： FC(C1(C(=O)O)CC1C(=O)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 272
XLogP3: 0.4
Topological Polar Surface Area: 74.6

1-(Trifluoromethyl)cyclopropane-1,2-dicarboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1088065-1g	1-(Trifluoromethyl)cyclopropane-1,2-dicarboxylic acid	305377-31-5	95%	1g	$1571.0	2024-04-20
Enamine	EN300-295801-0.05g	1-(trifluoromethyl)cyclopropane-1,2-dicarboxylic acid	305377-31-5		0.05g	$1807.0	2023-09-06
Enamine	EN300-295801-0.1g	1-(trifluoromethyl)cyclopropane-1,2-dicarboxylic acid	305377-31-5		0.1g	$1893.0	2023-09-06
Enamine	EN300-295801-0.25g	1-(trifluoromethyl)cyclopropane-1,2-dicarboxylic acid	305377-31-5		0.25g	$1980.0	2023-09-06
Enamine	EN300-295801-0.5g	1-(trifluoromethyl)cyclopropane-1,2-dicarboxylic acid	305377-31-5		0.5g	$2066.0	2023-09-06
Enamine	EN300-295801-1.0g	1-(trifluoromethyl)cyclopropane-1,2-dicarboxylic acid	305377-31-5		1g	$0.0	2023-06-07
Enamine	EN300-295801-2.5g	1-(trifluoromethyl)cyclopropane-1,2-dicarboxylic acid	305377-31-5		2.5g	$4216.0	2023-09-06
Enamine	EN300-295801-5.0g	1-(trifluoromethyl)cyclopropane-1,2-dicarboxylic acid	305377-31-5		5.0g	$6239.0	2023-02-28
Enamine	EN300-295801-10.0g	1-(trifluoromethyl)cyclopropane-1,2-dicarboxylic acid	305377-31-5		10.0g	$9252.0	2023-02-28
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01064620-1g	1-(Trifluoromethyl)cyclopropane-1,2-dicarboxylic acid	305377-31-5	95%	1g	￥10780.0	2023-02-28